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Introduction to Eutectic Freeze Crystallization (EFC)

Eutectic Freeze Crystallization (EFC) is a robust separation technology for recovering pure
water and salt crystals from aqueous solutions.[1][2] The process operates at the eutectic point
of a solution, where the liquid is saturated with both water and the dissolved salt.[2] Upon
further cooling at this specific temperature and concentration, both ice and salt crystals form
simultaneously as two distinct solid phases.[2] This allows for their efficient separation based
on differences in density.[2]

For cobalt sulfate solutions, EFC presents a promising alternative to traditional evaporative
crystallization methods.[1][2] It offers potential advantages in terms of energy efficiency and
can yield a high-purity cobalt sulfate heptahydrate (CoSO4-7H20) product.[1] This makes it a
particularly relevant technology for applications in hydrometallurgy, such as the recycling of
lithium-ion batteries, where the recovery of high-purity cobalt salts is crucial.[1][2]

Principle of EFC for Cobalt Sulfate Heptahydrate

The fundamental principle of EFC lies in understanding the phase behavior of the cobalt
sulfate-water system. When a cobalt sulfate solution is cooled, pure ice crystals will begin to
form once the temperature drops below the freezing point of the solution. As ice crystallizes,
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the concentration of cobalt sulfate in the remaining solution increases. This process continues
until the solution reaches its eutectic point.

At the eutectic point, the solution is saturated with respect to both ice and cobalt sulfate
heptahydrate. Further removal of heat results in the simultaneous crystallization of both pure
ice and pure CoS0Oa4-7H20. Due to the density difference between ice and cobalt sulfate
heptahydrate crystals, they can be effectively separated by gravity or other solid-liquid
separation techniques.

Quantitative Data

The following tables summarize key quantitative data related to the eutectic freeze
crystallization of cobalt sulfate.

Table 1: Eutectic Properties of the Cobalt Sulfate - Water System|[2]

Parameter Value
Eutectic Temperature -2.9°C
Eutectic Concentration 19.3 wt% Co0SOa

Table 2: Influence of Sulfuric Acid on Eutectic Properties of Cobalt Sulfate Solutions[2]

H2S04 Concentration ) Eutectic CoSOa4
Eutectic Temperature (°C) .

(mol/kg) Concentration (wt%)

0 -2.9 19.3

Not explicitly stated, but lower Not explicitly stated, but lower
than -2.9°C than 19.3 wt%

0.5

Table 3: Comparison of Cobalt Sulfate Heptahydrate Product Quality[1]
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Crystallization Method Purity

Crystal Shape

Eutectic Freeze Crystallization

Slightly higher
(EFC) gy g

Well-defined

Evaporative Crystallization
(EC)

Lower

Less uniform

Experimental Protocols

The following protocols provide a general framework for performing batch eutectic freeze

crystallization of cobalt sulfate heptahydrate in a laboratory setting.

Materials and Equipment

o Materials:

o Cobalt sulfate solution (adjust concentration as needed)

Distilled or deionized water

o

[e]

o

Dry ice or a suitable cryogen

[¢]

Insulated container (e.g., Dewar flask)
e Equipment:

o Jacketed glass reactor or crystallizer

o

Low-temperature circulator/chiller

[¢]

[e]

Temperature probe

[e]

Overhead stirrer with a suitable impeller

Seed crystals of CoSOa4-7H20 (optional but recommended)

Filtration apparatus (e.g., Buchner funnel, filter paper)
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[e]

Vacuum pump

o

Drying oven or desiccator

[¢]

Analytical balance

[¢]

Microscope for crystal observation

Experimental Procedure

o Solution Preparation: Prepare a cobalt sulfate solution with a concentration at or near the
eutectic composition (19.3 wt%). The solution can be prepared by dissolving cobalt sulfate
heptahydrate in distilled water. If starting with a more dilute solution, it will need to be
concentrated, or if starting with a more concentrated solution, it will need to be diluted.

e Cooling and Crystallization:

[¢]

Transfer the cobalt sulfate solution to the jacketed crystallizer.

o Begin cooling the solution using the low-temperature circulator. A controlled cooling rate is
recommended to promote the growth of larger crystals.

o Continuously stir the solution at a moderate speed to ensure uniform temperature
distribution and to keep the forming crystals suspended.

o Monitor the temperature of the solution closely.

o As the temperature approaches the eutectic point (-2.9 °C), nucleation of ice and/or cobalt
sulfate heptahydrate may occur spontaneously. To better control the crystallization
process, it is advisable to add a small amount of CoSOa4-7H20 seed crystals to induce
nucleation.[1]

o Once the eutectic temperature is reached, maintain this temperature to allow for the
simultaneous growth of both ice and cobalt sulfate heptahydrate crystals.

o Separation of Crystals:

o Once a sufficient amount of crystals has formed, stop the stirring and cooling.
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o Allow the crystals to settle. The denser cobalt sulfate heptahydrate crystals will settle at
the bottom, while the less dense ice crystals will float on top.

o Carefully decant or siphon off the supernatant liquid.

o Separate the ice crystals from the cobalt sulfate heptahydrate crystals. This can be
achieved by scooping the ice from the top or by carefully draining the salt slurry from the
bottom.

e Washing and Drying:

o Wash the separated cobalt sulfate heptahydrate crystals with a small amount of ice-cold
distilled water to remove any adhering mother liquor.

o Quickly filter the washed crystals using a Buichner funnel under vacuum.

o Dry the purified cobalt sulfate heptahydrate crystals in a desiccator or a low-temperature
oven.

e Analysis:

o Analyze the purity of the final product using appropriate analytical techniques (e.g.,
titration, ICP-OES).

o Examine the crystal morphology and size distribution using a microscope.

o Calculate the yield of the crystallization process.

Visualizations
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Caption: Principle of Eutectic Freeze Crystallization of Cobalt Sulfate.
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Caption: Experimental Workflow for Batch EFC of Cobalt Sulfate Heptahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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